Cas no 829-70-9 (Benzenesulfinic acid, 4-(trifluoromethyl)-)
829-70-9 structure
Product Name:Benzenesulfinic acid, 4-(trifluoromethyl)-
CAS No:829-70-9
MF:C7H5F3O2S
MW:210.173611402512
CID:679830
PubChem ID:11218507
Update Time:2025-04-19
Benzenesulfinic acid, 4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfinic acid, 4-(trifluoromethyl)-
- 4-(trifluoromethyl)benzenesulfinic acid
- 829-70-9
- JIUIHDUXMVJNKD-UHFFFAOYSA-N
- DTXSID80459113
- SCHEMBL1827236
-
- Inchi: 1S/C7H5F3O2S/c8-7(9,10)5-1-3-6(4-2-5)13(11)12/h1-4H,(H,11,12)
- InChI Key: JIUIHDUXMVJNKD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(F)(F)F)=CC=1)(=O)O
Computed Properties
- Exact Mass: 209.99623506g/mol
- Monoisotopic Mass: 209.99623506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 56.5Ų
Benzenesulfinic acid, 4-(trifluoromethyl)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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